3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol
• IUPAC Name: 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H14N4O2S/c1-19-9-12-15-16-14-18(12)17-13(21-14)8-7-10-5-3-4-6-11(10)20-2/h3-8H,9H2,1-2H3/b8-7+
• InChI Key: GWWYSZFMWOGJPI-BQYQJAHWSA-N
• Isomeric SMILES: COCC1=NN=C2N1N=C(S2)/C=C/C3=CC=CC=C3OC
• SMILES: COCC1=NN=C2N1N=C(S2)C=CC3=CC=CC=C3OC

Description

3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazolothiadiazole family and is known for its unique properties that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various cellular signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. These include anti-inflammatory, anticancer, and antimicrobial effects. The compound has also been shown to modulate various cellular pathways involved in the regulation of cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique properties that make it a promising candidate for various applications. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in some research studies.

Future Directions

There are many future directions for the scientific research of 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising directions is the development of new drugs based on this compound for the treatment of various diseases. Other future directions include the exploration of the compound's potential in other fields such as agriculture and materials science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with unique properties that make it a promising candidate for various scientific research applications. Further studies are needed to fully understand its mechanism of action and potential side effects, but the compound has already shown significant potential for the development of new drugs and other applications in various fields.

Synthesis Methods

The synthesis of 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(2-methoxyphenyl)ethanamine with formaldehyde and thiosemicarbazide in the presence of acetic acid. The reaction produces the desired compound in good yield and purity.

Scientific Research Applications

The unique properties of 3-(methoxymethyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole make it a promising candidate for various scientific research applications. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has shown significant potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases.